Cas no 176719-70-3 (Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]azanide)

• Product Name: Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]azanide
• CAS No: 176719-70-3
• MF: C₅H₂F₁₂LiNO₄S₂
• MW: 439.125521183014
• CID: 5242087
• PubChem ID: 22987608
• Update Time: 2026-03-08

Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]azanide Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonamide, 1,1,2,2,3,3,4,4,4-nonafluoro-N-[(trifluoromethyl)sulfonyl]-, lithium salt (1:1)
• 176719-70-3
• Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]aZanide
• Trifluoromethylsulfonyl(nonafluorobutylsulfonyl)lithioamine
• DEXVFCWPKYZAEP-UHFFFAOYSA-N
• Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]azanide

• Inchi： 1S/C5HF12NO4S2.Li.H/c6-1(7,3(10,11)12)2(8,9)4(13,14)23(19,20)18-24(21,22)5(15,16)17;;/h18H;;
• InChI Key： LTSWILPRABPIPG-UHFFFAOYSA-N
• SMILES： C(F)(F)(C(F)(F)C(F)(F)F)C(F)(F)S(=O)(=O)NS(=O)(=O)C(F)(F)F.[LiH]

Computed Properties

• Exact Mass: 436.9237162g/mol
• Monoisotopic Mass: 436.9237162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų

Additional information on Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]azanide

Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]azanide (CAS 176719-70-3): A Versatile Fluorinated Sulfonate Reagent in Modern Chemical Synthesis

Recent advancements in organofluorine chemistry have highlighted the significance of Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]azanide (CAS 176719-70-3) as a high-performance reagent in advanced synthetic methodologies. This fluorinated sulfonate lithium salt, characterized by its unique structure combining a nonafluorobutylsulfonyl group and a trifluoromethylsulfonyl azanide moiety, demonstrates exceptional reactivity and selectivity in challenging organic transformations. Its design integrates the electronic properties of perfluoroalkyl substituents with the nucleophilic characteristics of azanide anions, creating a multifunctional platform for modern chemical research.

A 2023 study published in Journal of the American Chemical Society revealed this compound's remarkable performance in palladium-catalyzed cross-coupling reactions. Researchers demonstrated that when employed as a base additive, the CAS 176719-70-3 reagent enabled unprecedented selectivity in Suzuki-Miyaura couplings under mild conditions. The fluorinated sulfonate groups' electron-withdrawing effects stabilized reactive palladium intermediates while suppressing side reactions typically observed with conventional bases like sodium hydroxide. This discovery has significant implications for pharmaceutical synthesis, where precise control over regioselectivity is critical for drug candidate development.

In materials science applications, recent investigations have focused on this compound's role in preparing fluorinated polymer precursors. A collaborative study between MIT and BASF scientists showed that using Lithium [(Nonafluorobutyl)sulfonyl][(trifluoromethyl)sulfonyl]azanide as an initiating agent for ring-opening metathesis polymerization (ROMP) produced novel fluoroalkyl-functionalized polymers with exceptional thermal stability (up to 280°C). The azanide anion's nucleophilicity facilitated efficient initiation of cyclic olefins while the fluorinated substituents imparted hydrophobic properties essential for advanced coating applications.

The compound's unique redox properties have also drawn attention in electrochemical research. A 2024 paper in Nature Chemistry demonstrated its utility as an electrolyte additive in lithium-ion batteries. When incorporated into electrolyte formulations at 5 wt%, it significantly enhanced cycling stability by passivating electrode surfaces through formation of stable SEI layers. The trifluoromethylsulfonyl group's ability to form robust lithium-fluoride complexes was identified as the key mechanism enabling this performance improvement.

Safety studies conducted by the European Chemicals Agency confirm this compound maintains acceptable handling characteristics when used within standard laboratory protocols. While exhibiting typical alkali metal salt reactivity toward moisture, its fluorinated substituents reduce volatility compared to non-fluorous analogs. Proper storage under argon atmosphere and use of glovebox techniques ensure safe application across research settings.

Ongoing research at Stanford University explores its potential in asymmetric synthesis through chiral ligand incorporation. Preliminary results indicate that enantiopure derivatives could enable access to previously inaccessible chiral fluorinated building blocks - critical components for next-generation biologically active molecules. These developments underscore the compound's evolving role from specialized reagent to platform technology across multiple disciplines.

The structural versatility of this CAS 176719-70-3 material continues to drive innovation across sectors including drug discovery, materials engineering, and energy storage systems. Its ability to synergistically combine fluorine chemistry benefits with lithium salt characteristics positions it as an indispensable tool for solving complex synthetic challenges in contemporary chemical research and industrial applications.